Cas no 20737-88-6 (chlorohydrate)

• Product Name: chlorohydrate
• CAS No: 20737-88-6
• MF: C₁₀H₁₂ClN₃
• MW: 209.675380706787
• CID: 2857343
• PubChem ID: 20297775
• Update Time: 2025-06-11

chlorohydrate Chemical and Physical Properties

Names and Identifiers

• chlorohydrate
• 3-Methyl-1-phenyl-1H-pyrazol-5-amine hydrochloride
• SCHEMBL11333910
• ZPBIGHWKZQVKTE-UHFFFAOYSA-N
• E85354
• BS-46805
• 78119-06-9
• EN300-51722
• J-013565
• 20737-88-6
• CS-0250641
• 3-methyl-1-phenyl-1H-pyrazol-5-aminehydrochloride
• 5-methyl-2-phenylpyrazol-3-amine;hydrochloride
• 5-Amino-3-methyl-1-phenyl pyrazole hydrochloride
• 5-methyl-2-phenylpyrazol-3-amine hydrochloride
• SCHEMBL11688550

• Inchi： 1S/C10H11N3.ClH/c1-8-7-10(11)13(12-8)9-5-3-2-4-6-9;/h2-7H,11H2,1H3;1H
• InChI Key： ZPBIGHWKZQVKTE-UHFFFAOYSA-N
• SMILES： NC1=CC(C)=NN1C1C=CC=CC=1.Cl

Computed Properties

• Exact Mass: 209.0719751g/mol
• Monoisotopic Mass: 209.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on chlorohydrate

Chlorohydrate (CAS No. 20737-88-6): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Chlorohydrate, with the chemical formula CAS No. 20737-88-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound has garnered attention due to its versatile applications and the promising outcomes observed in various studies. The chlorohydrate form is particularly notable for its stability and solubility characteristics, which make it an ideal candidate for numerous biochemical and pharmacological applications.

The compound's molecular structure and properties have been extensively studied to understand its potential in drug development. Recent research has highlighted the role of chlorohydrate in enhancing the bioavailability of active pharmaceutical ingredients (APIs). This improvement in bioavailability is crucial for developing more effective and efficient drug formulations. The stability of CAS No. 20737-88-6 under various environmental conditions, such as temperature and humidity, further underscores its suitability for industrial and laboratory applications.

In the realm of pharmaceutical research, chlorohydrate has been investigated for its potential role in modulating biological pathways. Studies have shown that this compound can interact with specific enzymes and receptors, leading to therapeutic effects. For instance, research has indicated that CAS No. 20737-88-6 may have anti-inflammatory properties, making it a promising candidate for developing novel anti-inflammatory drugs. Additionally, its ability to enhance the absorption of other drugs suggests its utility in combination therapies.

The synthesis and purification of chlorohydrate are areas of active research, with scientists exploring efficient and scalable methods to produce high-purity material. Advances in synthetic chemistry have enabled the development of more refined techniques for the preparation of this compound. These advancements not only improve the yield but also ensure the consistency and quality of the final product, which is essential for pharmaceutical applications.

The pharmacokinetic profile of CAS No. 20737-88-6 has been a focus of numerous clinical trials. These trials aim to determine how the body metabolizes and eliminates this compound, providing critical data for drug dosing and formulation development. Preliminary results have shown that chlorohydrate exhibits favorable pharmacokinetic properties, including a reasonable half-life and minimal side effects. This makes it an attractive option for further development into therapeutic agents.

The role of chlorohydrate in drug delivery systems has also been explored. Researchers are investigating its potential as a carrier molecule for APIs, leveraging its solubility and stability to enhance drug delivery efficiency. This approach holds promise for improving treatment outcomes, particularly in cases where traditional formulations have limitations.

In conclusion, CAS No. 20737-88-6, or more specifically, its chlorohydrate form, represents a significant advancement in chemical and pharmaceutical research. Its unique properties make it a valuable tool for developing new drugs and improving existing formulations. As research continues to uncover new applications and benefits, the importance of this compound is likely to grow even further.